Cas no 2229572-16-9 (5-(5-bromo-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(5-bromo-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2229572-16-9
• MF: C₈H₆BrN₃O₂S
• MW: 288.12113904953
• CID: 6508856
• PubChem ID: 165689121
• Update Time: 2025-10-29

5-(5-bromo-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromo-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• 2229572-16-9
• EN300-1920798

• Inchi： 1S/C8H6BrN3O2S/c1-12-6(4(2-11-12)8(13)14)7-10-3-5(9)15-7/h2-3H,1H3,(H,13,14)
• InChI Key： PNCPAZLFANUPHP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2=C(C(=O)O)C=NN2C)S1

Computed Properties

• Exact Mass: 286.93641g/mol
• Monoisotopic Mass: 286.93641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 96.2Ų

Additional information on 5-(5-bromo-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid

5-(5-Bromo-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid: A Comprehensive Overview

5-(5-Bromo-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid, also identified by the CAS registry number 2229572-16-9, is a complex organic compound with significant potential in the fields of pharmacology and materials science. This compound is characterized by its unique structure, which combines a thiazole ring with a pyrazole moiety, both of which are known for their versatile chemical properties. The presence of a bromine atom further enhances its reactivity and makes it a valuable substrate for various synthetic transformations.

The synthesis of this compound typically involves multi-step reactions, often starting from readily available starting materials. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the formation of the thiazole-pyrazole hybrid structure with high yields and excellent stereocontrol. These methods not only improve the scalability of the synthesis but also pave the way for further functionalization of the molecule.

One of the most intriguing aspects of 5-(5-bromo-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid is its potential as a bioactive agent. Recent studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress. For example, researchers have found that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, its ability to scavenge reactive oxygen species (ROS) suggests that it may have applications in the treatment of conditions associated with oxidative damage, such as neurodegenerative diseases and cardiovascular disorders.

In addition to its pharmacological applications, this compound has also shown promise in materials science. The thiazole and pyrazole moieties are known for their ability to form stable coordination complexes with transition metals, making them ideal candidates for use in catalysis and sensor development. Recent research has explored the use of this compound as a ligand in metalloenzyme mimics, demonstrating its potential in asymmetric catalysis and enantioselective synthesis.

The versatility of 5-(5-bromo-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid is further highlighted by its role as an intermediate in the synthesis of more complex molecules. Its bromine atom serves as an excellent leaving group, enabling various substitution reactions that can lead to diverse chemical architectures. For example, recent studies have utilized this compound as a precursor for the synthesis of heterocyclic frameworks with potential applications in drug discovery and materials science.

In conclusion, 5-(5-bromo-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No: 2229572-16-9) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and bioactivity studies, positions it as a valuable tool in both academic research and industrial applications. As research continues to uncover new aspects of its properties and applications, this compound is likely to play an increasingly important role in the development of novel therapies and materials.